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Compound of Interest

Compound Name: ONO-9780307

Cat. No.: B8201820 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of ONO-9780307, a potent lysophosphatidic acid receptor 1 (LPA1) antagonist. Adherence to

these guidelines is critical to ensure personal safety and maintain a secure laboratory

environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling ONO-9780307 to

prevent accidental exposure. The following table summarizes the required PPE.

PPE Category Item Specification/Standard

Eye Protection Safety Glasses or Goggles ANSI Z87.1 certified

Hand Protection Nitrile Gloves
Chemically resistant,

disposable

Body Protection Laboratory Coat Full-length, buttoned

Respiratory Fume Hood or Respirator

Use in a well-ventilated area. If

weighing powder, a respirator

with a P100 filter may be

required.
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Operational Plan: Step-by-Step Handling Protocol
Follow these procedures to ensure the safe handling of ONO-9780307 throughout your

experimental workflow.

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your

workspace within a certified chemical fume hood. Have all necessary equipment and

reagents readily available.

Weighing: If working with the solid form, carefully weigh the required amount in a disposable

weigh boat inside the fume hood. Use anti-static measures if necessary.

Solubilization: Add the appropriate solvent to the solid compound.[1] Ensure the container is

securely capped and mix gently until fully dissolved.[2]

Aliquoting and Storage: Once dissolved, aliquot the solution into clearly labeled, sealed vials

for storage. ONO-9780307 solutions should be stored at -20°C for up to one month or -80°C

for up to six months, protected from light.[1]

Experimental Use: When using ONO-9780307 in experiments, maintain all handling within

the fume hood. Avoid generating aerosols.

Post-Handling: After use, decontaminate all surfaces and equipment that may have come

into contact with the compound using an appropriate laboratory disinfectant.

Disposal Plan: Managing ONO-9780307 Waste
Proper disposal of ONO-9780307 and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All disposable materials that have come into contact with ONO-9780307,

including gloves, weigh boats, pipette tips, and vials, must be segregated as chemical waste.

Solid Waste: Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous

waste container.

Liquid Waste: Collect all liquid waste containing ONO-9780307 in a dedicated, clearly

labeled, and sealed hazardous waste container. Do not mix with other solvent waste unless
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permitted by your institution's safety guidelines.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.
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ONO-9780307 Handling and Disposal Workflow

Handling Protocol

Disposal Protocol
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Caption: Workflow for the safe handling and disposal of ONO-9780307.
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Mechanism of Action: ONO-9780307 as an LPA1
Antagonist
ONO-9780307 is a specific antagonist of the Lysophosphatidic Acid Receptor 1 (LPA1).[3][4]

LPA1 is a G protein-coupled receptor that, upon binding to its ligand lysophosphatidic acid

(LPA), activates several downstream signaling cascades.[5] These pathways are implicated in

a variety of cellular processes, including cell proliferation, migration, and survival.[6][7] By

blocking the binding of LPA to LPA1, ONO-9780307 effectively inhibits these downstream

signaling events.[8]
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ONO-9780307 Inhibition of LPA1 Signaling
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Caption: ONO-9780307 competitively inhibits LPA binding to the LPA1 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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